- Method for preparing chlorophenoxycarboxylic acid amine salt, China, , ,
Cas no 94-11-1 (Isopropyl 2,4-dichlorophenoxyacetate)
Isopropyl 2,4-dichlorophenoxyacetate is a synthetic auxin herbicide ester, derived from 2,4-dichlorophenoxyacetic acid (2,4-D). It functions as a selective systemic herbicide, effectively controlling broadleaf weeds in cereal crops and turfgrass. The isopropyl ester formulation enhances lipid solubility, improving foliar absorption and translocation within target plants. This compound exhibits high efficacy at low application rates, minimizing environmental impact. Its stability under varying climatic conditions ensures consistent performance. Suitable for post-emergence applications, it is compatible with integrated weed management systems. Proper handling and adherence to regulatory guidelines are essential due to its potential phytotoxicity to non-target plants. Storage in cool, dry conditions is recommended to maintain chemical integrity.
94-11-1 structure
Product Name:Isopropyl 2,4-dichlorophenoxyacetate
CAS No:94-11-1
MF:C11H12Cl2O3
MW:263.117181777954
CID:34732
Update Time:2025-10-16
Isopropyl 2,4-dichlorophenoxyacetate Chemical and Physical Properties
Names and Identifiers
-
- Isopropyl 2,4-dichlorophenoxyacetate
- 2,4-Dichlorophenoxyacetic acid isopropyl ester
- 2,4-D isopropyl ester
- 2.4-D-iso-pr
- 1-methylethyl 2-(2,4-dichlorophenoxy)acetate
- 2,4-dichlorophenoxyacetate isopropyl ester
- 2,4-D-Isopropyl
- Amchem Weed Killer 650
- Caswell No. 315AV
- Crop Rider 3.34D
- Esteron 44
- isopropyl (2,4-dichlorophenoxy)acetate
- Isopropyl 2,4-D ester
- Niagara Estasol
- propan-2-yl (2,4-dichlorophenoxy)acetate
- propan-2-yl 2-(2,4-dichlorophenoxy)acetate
- Weedone 128
- Acetic acid, (2,4-dichlorophenoxy)-, 1-methylethyl ester (9CI)
- Acetic acid, (2,4-dichlorophenoxy)-, isopropyl ester (6CI, 8CI)
- NSC 521749
-
- Inchi: 1S/C11H12Cl2O3/c1-7(2)16-11(14)6-15-10-4-3-8(12)5-9(10)13/h3-5,7H,6H2,1-2H3
- InChI Key: WHOKDONDRZNCBC-UHFFFAOYSA-N
- SMILES: O=C(COC1C(Cl)=CC(Cl)=CC=1)OC(C)C
Computed Properties
- Exact Mass: 262.01600
Experimental Properties
- Color/Form: Colorless liquid depending on purity/
- Density: 1.2600
- Melting Point: 5°C
- Boiling Point: 371.18°C (rough estimate)
- Flash Point: 126
- Refractive Index: 1.5209 (estimate)
- PSA: 35.53000
- LogP: 3.32380
Isopropyl 2,4-dichlorophenoxyacetate Security Information
- Hazardous Material transportation number:UN 3348
- Hazard Category Code: 22-41-50/53-43
- Safety Instruction: 26-39-61-60-46-36/37-29
- RTECS:AG8750000
-
Hazardous Material Identification:
- Safety Term:6.1(b)
- Packing Group:III
- Risk Phrases:R22
- HazardClass:6.1(b)
- PackingGroup:III
- Storage Condition:0-6°C
Isopropyl 2,4-dichlorophenoxyacetate Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Isopropyl 2,4-dichlorophenoxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1722320-100mg |
2,4-D isopropyl ester |
94-11-1 | 98% | 100mg |
¥501.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1722320-250mg |
2,4-D isopropyl ester |
94-11-1 | 98% | 250mg |
¥722.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1722320-500mg |
2,4-D isopropyl ester |
94-11-1 | 98% | 500mg |
¥952.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1722320-1g |
2,4-D isopropyl ester |
94-11-1 | 98% | 1g |
¥1333.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1722320-5g |
2,4-D isopropyl ester |
94-11-1 | 98% | 5g |
¥4667.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1722320-10g |
2,4-D isopropyl ester |
94-11-1 | 98% | 10g |
¥8234.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1722320-25g |
2,4-D isopropyl ester |
94-11-1 | 98% | 25g |
¥15200.00 | 2024-04-24 | |
| A2B Chem LLC | AY10322-100mg |
2,4-D-iso-propyl ester |
94-11-1 | 98% | 100mg |
$66.00 | 2024-07-18 | |
| A2B Chem LLC | AY10322-250mg |
2,4-D-iso-propyl ester |
94-11-1 | 97% | 250mg |
$79.00 | 2024-07-18 | |
| A2B Chem LLC | AY10322-1g |
2,4-D-iso-propyl ester |
94-11-1 | 97% | 1g |
$102.00 | 2024-07-18 |
Isopropyl 2,4-dichlorophenoxyacetate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: 1,1′-Thiobis[4-chlorobenzene] , Magnesium chloride ; 70 °C; 30 min, 70 °C
Reference
Production Method 2
Production Method 3
Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] Solvents: Water ; 0.5 h, 0 °C
Reference
- Preparation of 2,4-dichlorophenoxyacetic acid and salt thereof, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 3,4-Dichlorothiophene ; 0.5 h, 70 °C
Reference
- Preparation of phenoxycarboxylic acid derivatives as herbicides, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 3,4-Dichlorothiophene ; 100 °C; 0.5 h, 100 °C
Reference
- Method for preparing phenoxycarboxylic acid salt herbicide, China, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 3,4-Dichlorothiophene ; 30 min, 40 °C
Reference
- Method for preparing phenoxycarboxylic acid-type weedicide, China, , ,
Production Method 7
Reaction Conditions
Reference
- Herbicidal esters of aryloxyalkanecarboxylic acids, Czechoslovakia, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ; 30 min, rt
1.2 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; rt → 0 °C; 30 min, 0 °C
1.3 Reagents: Methanol
1.2 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; rt → 0 °C; 30 min, 0 °C
1.3 Reagents: Methanol
Reference
- Reduction of carboxylic acids using esters of benzotriazole as high-reactivity intermediates, Synthesis, 2011, (9), 1375-1382
Production Method 9
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Magnesium chloride , 2,5-Dichlorothiazole ; 70 °C; 30 min, 70 °C
Reference
- Process for preparation of chlorophenoxycarboxylic acid amine salt, China, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Magnesium chloride , 2,5-Dichlorothiazole ; 30 min, 70 °C
Reference
- Process for preparing chlorophenoxycarboxylate, China, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: 4,4′-Thiobis(3-methyl-6-tert-butylphenol) , Magnesium chloride ; 70 °C; 30 min, 70 °C
Reference
- Method for preparing chlorophenoxycarboxylate, China, , ,
Production Method 12
Production Method 13
Production Method 14
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: Titanium tetrachloride , 2,3,4-Trichlorothiophene ; 40 °C
Reference
- Method for preparing phenoxy carboxylic acid-type weedicide, World Intellectual Property Organization, , ,
Production Method 15
Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] ; -20 °C; 30 min, -20 °C
Reference
- Method for preparing 2,4-dichlorophenoxylacetic acid and salts thereof, China, , ,
Production Method 16
Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Iron oxide (Fe2O3) , 1,1′-Thiobis[2,4,6-trimethylbenzene] ; 0.5 h, 0 °C
Reference
- Method for preparing phenoxycarboxylic acid choline salt, China, , ,
Production Method 17
Reaction Conditions
Reference
- Process for the preparation of alkyl esters of 2,4-dichlorophenoxyacetic acid, Romania, , ,
Isopropyl 2,4-dichlorophenoxyacetate Raw materials
- 2,4-Dichlorophenoxyacetic acid
- 2-(2,4-dichlorophenoxy)acetyl chloride
- Acetic acid, 2-phenoxy-, 1-methylethyl ester
Isopropyl 2,4-dichlorophenoxyacetate Preparation Products
Isopropyl 2,4-dichlorophenoxyacetate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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